Cas no 1171892-42-4 (3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

• Product Name: 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
• CAS No: 1171892-42-4
• MF: C₁₄H₂₂BNO₃
• MW: 263.1404
• MDL: MFCD13182246
• CID: 2093365
• Update Time: 2024-11-03

3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-isopropoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 3-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-Isopropoxypyridine-3-boronic acid pinacol ester
• 5-ISOPROPOXYPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• DPMKLRJKZXEWSN-UHFFFAOYSA-N
• MB13196
• AK166969
• BC001440
• 5-(Isopropoxy)pyridine-3-boronic acid pinacol ester
• 5-Isopropoxypyridin-3-ylboronic acid, pinacol ester
• 3-isopropoxy-5-(4,4,5,5-tetramethyl-[1,3,2]
• 3-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• MDL： MFCD13182246
• Inchi： 1S/C14H22BNO3/c1-10(2)17-12-7-11(8-16-9-12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3
• InChI Key： DPMKLRJKZXEWSN-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=NC([H])=C(C=2[H])OC([H])(C([H])([H])[H])C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether